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Compound of Interest

Compound Name: 9-Phenyl-9-fluorenol

Cat. No.: B015170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available safety and toxicity information

for 9-Phenyl-9-fluorenol. It is intended for informational purposes for a technical audience. A

comprehensive toxicological evaluation of this specific compound has not been completed, and

therefore, a significant lack of data exists. All handling of this chemical should be conducted

with caution by trained professionals in a laboratory setting.

Introduction
9-Phenyl-9-fluorenol is a fluorene derivative utilized in organic synthesis and as a building

block for various functional materials.[1] Despite its applications, detailed toxicological data for

9-Phenyl-9-fluorenol is notably scarce in publicly available literature and safety data sheets

(SDS). This guide aims to provide an in-depth overview of the known safety information,

drawing comparisons with related fluorene compounds to infer potential hazards and guide

safe handling practices.

Hazard Identification and Classification
Globally Harmonized System (GHS) classification for 9-Phenyl-9-fluorenol is not consistently

reported, with some safety data sheets indicating that data is not available.[1] However,

information from various suppliers, though sometimes pertaining to related fluorene

compounds, provides some guidance on potential hazards.
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Table 1: Summary of GHS Hazard Information for Fluorene Derivatives

Hazard Class GHS Classification Hazard Statement Source Compound

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

2-Fluorenol, 9-

Ethynyl-9-fluorenol

Serious Eye

Damage/Eye Irritation
Category 2A/2

H319: Causes serious

eye irritation

2-Fluorenol, 9-

Fluorenone, 9-

Ethynyl-9-fluorenol

Specific Target Organ

Toxicity - Single

Exposure

Category 3
H335: May cause

respiratory irritation

2-Fluorenol, 9-

Ethynyl-9-fluorenol

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 2

H411: Toxic to aquatic

life with long lasting

effects

9-Fluorenone

Note: This table includes data from related fluorene compounds due to the lack of specific data

for 9-Phenyl-9-fluorenol. The applicability of these hazards to 9-Phenyl-9-fluorenol has not

been experimentally confirmed.

Pictograms and Signal Word:

For related compounds, the "Warning" signal word and the following pictograms are used:

Exclamation Mark: For skin/eye irritation and respiratory irritation.

Environment: For aquatic toxicity.

Precautionary Statements:

A consistent set of precautionary statements is recommended for handling fluorene derivatives.

These should be considered best practice when working with 9-Phenyl-9-fluorenol.

Table 2: General Precautionary Statements for Handling Fluorene Derivatives
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Category Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/ eye

protection/ face protection.

P273
Avoid release to the

environment.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312
Call a POISON CENTER or

doctor if you feel unwell.

P391 Collect spillage.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.
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Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.

Toxicological Data
Direct quantitative toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) for 9-Phenyl-9-fluorenol are not available in the reviewed literature. The

toxicological properties have not been thoroughly investigated.

Acute Toxicity: No data available.

Skin Corrosion/Irritation: Based on related compounds, it may cause skin irritation.

Serious Eye Damage/Irritation: Based on related compounds, it may cause serious eye

irritation.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, or OSHA.

[2]

Reproductive Toxicity: No data available. However, studies on a related compound, Fluorene-9-

bisphenol (BHPF), have shown it to be harmful to living organisms and to impair oocyte

maturation in vitro.[3]

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation, based on

data from similar compounds.

Specific Target Organ Toxicity - Repeated Exposure: No data available.

Aspiration Hazard: No data available.

Potential Metabolic Pathways
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While specific metabolic pathways for 9-Phenyl-9-fluorenol have not been elucidated, studies

on the degradation of fluorene by microorganisms can provide insights into potential

biotransformation routes. The core fluorene structure can be metabolized through several

pathways. One key pathway involves the oxidation of the C9 position.

The following diagram illustrates a generalized metabolic pathway for fluorene, which may have

relevance for 9-Phenyl-9-fluorenol. The introduction of a phenyl group at the C9 position

would likely influence the initial steps of metabolism.

Fluorene

9-Fluorenol

xygenation (C9)

9-Fluorenone

ehydrogenation

1,1a-dihydroxy-1-hydro-9-fluorenoneDioxygenase Attack

8-hydroxy-3,4-benzocoumarin

Ring Opening

Phthalic Acid

Further Degradation

Intermediary Metabolism
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Caption: Generalized metabolic pathway of fluorene degradation.

Experimental Protocols for Toxicity Assessment of
Fluorene Derivatives
Due to the lack of specific experimental data for 9-Phenyl-9-fluorenol, this section provides

detailed methodologies for key in vitro assays commonly used to assess the toxicity of related

fluorene compounds. These protocols can serve as a reference for researchers planning to

evaluate the toxicological profile of 9-Phenyl-9-fluorenol.

MTT Assay for Cytotoxicity
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

method to assess cell viability.

Principle: Viable cells with active metabolism convert MTT into a purple formazan product. The

amount of formazan produced is proportional to the number of viable cells.

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Comet Assay for Genotoxicity (Single Cell Gel
Electrophoresis)
The comet assay is a sensitive method for detecting DNA damage in individual cells.

Principle: Damaged DNA, when subjected to electrophoresis, migrates out of the nucleus,

forming a "comet tail." The length and intensity of the tail are proportional to the extent of DNA

damage.

Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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